Cyclohexyl acetate

Specification

• Description: Cyclohexyl acetate is a monocyclic ester that can be used as a flavoring agent and fragrance ingredient.; The dermatologic and toxicologic review of cyclohexyl acetate, used as a fragrance material, was presented.; Cyclohexyl acetate appears as a colorless liquid. Flash point 136°F. Slightly less dense than water and insoluble in water. Vapors are much heavier than air and may be narcotic in high concentrations. May emit acrid smoke and irritating fumes when heated to high temperatures. Used as a solvent and in making rubber.; Cyclohexyl acetate, also known as adronal acetate or cyclohexanolazetat, belongs to the class of organic compounds known as carboxylic acid esters. These are carboxylic acid derivatives in which the carbon atom from the carbonyl group is attached to an alkyl or an aryl moiety through an oxygen atom (forming an ester group). Cyclohexyl acetate exists as a solid, slightly soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, cyclohexyl acetate is primarily located in the cytoplasm. Cyclohexyl acetate is a sweet, ethereal, and fruity tasting compound that can be found in brassicas, onion-family vegetables, pulses, and soy bean. This makes cyclohexyl acetate a potential biomarker for the consumption of these food products.; Cyclohexyl acetate is a carboxylic ester.
• CAS No.: 622-45-7
• Molecular Formula: C8H14O2; CH3COOC6H11; C8H14O2
• Molecular Weight: 142.2 g/mol
• IUPAC Name: cyclohexyl acetate
• Standard InChI: InChI=1S/C8H14O2/c1-7(9)10-8-5-3-2-4-6-8/h8H,2-6H2,1H3
• Standard InChI Key: YYLLIJHXUHJATK-UHFFFAOYSA-N
• SMILES: CC(=O)OC1CCCCC1
• Canonical SMILES: CC(=O)OC1CCCCC1
• Boiling Point: 350 °F at 760 mm Hg (USCG, 1999); 173.0 °C; 173 °C
• Colorform: COLORLESS OILY LIQUID
• Flash Point: 136 °F (USCG, 1999); 136 °F; 58 °C (Closed cup); 58 °C c.c.
• Melting Point: -65.0 °C; -65 °C; Freezing point = -65 °C; -65°C